Cas no 2171189-81-2 (2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid)

• Product Name: 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid
• CAS No: 2171189-81-2
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6090827
• PubChem ID: 165584619
• Update Time: 2025-06-13

2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid
• EN300-1576163
• 2-{4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methylpiperidin-4-yl}acetic acid
• 2171189-81-2

• Inchi： 1S/C27H33N3O5/c1-18(15-24(31)29-27(16-25(32)33)11-13-30(2)14-12-27)28-26(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)/t18-/m0/s1
• InChI Key： IDJJHFYNYXISRQ-SFHVURJKSA-N
• SMILES： OC(CC1(CCN(C)CC1)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid

Comprehensive Analysis of 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid (CAS No. 2171189-81-2)

The compound 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid (CAS No. 2171189-81-2) is a sophisticated peptide derivative widely utilized in pharmaceutical research and drug development. Its intricate structure incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, a hallmark of modern solid-phase peptide synthesis (SPPS). This molecule has garnered significant attention due to its potential applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine and biocompatible materials.

In recent years, the scientific community has shown heightened interest in Fmoc-protected amino acids like this compound, particularly for their role in peptide-based therapeutics. Researchers are actively exploring its utility in cancer immunotherapy and neurodegenerative disease research, addressing pressing global health challenges. The compound's piperidine and acetic acid moieties further enhance its versatility, enabling conjugation with nanoparticles or biomolecules—a hot topic in nanomedicine discussions across academic forums and patent filings.

From a synthetic chemistry perspective, the chiral center (3S configuration) in 2171189-81-2 demands specialized asymmetric synthesis techniques, reflecting advancements in stereoselective catalysis. This aspect resonates with industry searches for "how to improve enantiomeric excess" or "green chemistry in peptide synthesis." The compound's methylpiperidinyl segment also contributes to improved metabolic stability, a key consideration in ADMET optimization workflows frequently discussed in medicinal chemistry circles.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on verifying the Fmoc group stability under various conditions—a common pain point highlighted in peptide synthesis troubleshooting guides. The carboxylic acid terminus offers convenient activation sites for amide bond formation, making it valuable for constructing complex peptidomimetics, as evidenced by its inclusion in recent combinatorial chemistry studies.

Market trends indicate rising demand for such building blocks, driven by the explosive growth of peptide drugs (projected to exceed $50 billion by 2028). This aligns with frequent search queries about "Fmoc deprotection kinetics" and "piperidine derivatives in drug design." The compound's zwitterionic nature at physiological pH also makes it relevant to ongoing research in cell-penetrating peptides, a trending subject in drug delivery publications.

In biophysical studies, researchers leverage this compound's fluorescence properties (inherited from the Fmoc group) for real-time monitoring of molecular interactions. This application answers growing industry needs for "label-free detection methods" in high-throughput screening. Furthermore, its balanced lipophilicity (LogP ~2.5) positions it as a promising candidate for blood-brain barrier penetration studies—a critical area in CNS drug development.

The 1-methylpiperidine component contributes to the molecule's conformational rigidity, a feature increasingly sought after in GPCR-targeted drugs. This structural attribute frequently appears in discussions about "reducing peptide flexibility" to enhance target selectivity. Recent patent analyses reveal similar scaffolds being employed in next-generation protease inhibitors, particularly for viral entry inhibition strategies—a timely topic given global interest in broad-spectrum antivirals.

Quality control protocols for CAS 2171189-81-2 emphasize chiral purity verification, addressing a common challenge in GMP-compliant peptide production. The compound's thermal stability (decomposition >200°C) makes it suitable for lyophilization processes, answering frequent queries about "handling heat-sensitive peptides." Its water solubility (>50 mg/mL in buffered solutions) also meets requirements for biological assays, a practical advantage noted in assay development literature.

Emerging applications include its use as a linker molecule in antibody-drug conjugates (ADCs), capitalizing on the acetic acid moiety for site-specific conjugation. This aligns with booming interest in "next-generation bioconjugation techniques" and "improving ADC homogeneity." The compound's orthogonal protecting groups also enable sequential derivatization, a technique gaining traction in multifunctional probe design for molecular imaging.

In conclusion, 2-{4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylpiperidin-4-yl}acetic acid represents a multifaceted tool for modern drug discovery. Its structural features address numerous current challenges in biopharmaceutical development, from enhanced permeability to controlled release formulations. As research continues to uncover novel applications, this compound will likely maintain its position as a valuable asset in cutting-edge therapeutic innovation.